Barium phosphate

Specification

• CAS No.: 13517-08-3
• Molecular Formula: Ba3(PO4)2; Ba3O8P2
• Molecular Weight: 601.9 g/mol
• IUPAC Name: barium(2+);diphosphate
• Standard InChI: InChI=1S/3Ba.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• Standard InChI Key: WAKZZMMCDILMEF-UHFFFAOYSA-H
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ba+2].[Ba+2].[Ba+2]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ba+2].[Ba+2].[Ba+2]

Introduction

Chemical Properties of Barium Phosphate

Physical and Structural Characteristics

Barium phosphate crystallizes in the orthorhombic system and exhibits a diffuse phase transition behavior. The compound is characterized by its white appearance and water insolubility, making it stable in aqueous environments. When synthesized as nanoparticles, barium phosphate can form irregular flakes or particles in the range of 20-100 nm, significantly altering its surface area to volume ratio and resulting in modified reactivity compared to bulk material.

Its dielectric and conductivity properties are temperature and frequency-dependent, showing variable dielectric constant, dielectric loss, and AC conductivity under different conditions. These properties make barium phosphate particularly useful in specialized electronic applications.

Chemical Reactivity

Despite its low water solubility, barium phosphate demonstrates significant reactivity with acids. When reacting with hydrochloric acid, it forms soluble barium chloride and phosphoric acid:

Ba3(PO4)2(s) + 6 HCl(aq) → 3 BaCl2(aq) + 2 H3PO4(aq)

This reaction occurs due to the protonation of PO43− ions, which destabilizes the phosphate lattice. The solubility of barium phosphate increases significantly in acidic media with pH below 2.

When reacting with sulfuric acid, barium phosphate forms insoluble barium sulfate due to its extremely low solubility (Ksp ≈ 1.08 × 10−10):

Ba3(PO4)2(s) + 3 H2SO4(aq) → 3 BaSO4(s) + 2 H3PO4(aq)

At elevated temperatures (above 1200°C), barium phosphate undergoes thermal decomposition:

Ba3(PO4)2(s) → Ba2P2O7(s) + P2O5(g)

This endothermic process yields barium pyrophosphate and phosphorus pentoxide, a reaction that is important in ceramic and glass production.

Synthesis Methods for Barium Phosphate

Conventional Precipitation Methods

The traditional synthesis of barium phosphate typically involves a precipitation reaction between a soluble barium salt and a phosphate source under controlled conditions. The process generally follows these steps:

• Dissolving a barium salt (such as barium chloride) in distilled water to prepare a clear solution

• Preparing a separate solution of a phosphate source (such as phosphoric acid or ammonium phosphate)

• Carefully mixing the two solutions under controlled pH, temperature, and stirring conditions

• Filtering, washing, and drying the resulting precipitate

Advanced Synthesis Techniques

Recent advancements have led to the development of more sophisticated methods for barium phosphate synthesis:

Cyclic Production Method

This innovative approach prepares barium phosphate by adding barium hydroxide to a heated lithium/sulfate solution. The process ensures controlled output and operates at high temperatures (above 50°C).

Catalytic Conversion

Barium sulfate can be converted to barium metaphosphate through high-temperature calcination (500°C) with ammonium dihydrogen phosphate in a single step, offering a more efficient production route.

Continuous Precipitation

This method involves mixing barium and phosphate solutions under carefully controlled pH (typically 1-5), flow rates, and stirring conditions. The result is the production of microcrystals with precise size and morphology, which can be tailored for specific applications.

Bio-inspired Synthesis

A particularly innovative approach to barium phosphate synthesis involves bio-inspired methods. Nano-sized barium phosphates can be prepared under different pH values in the centrifuged solution of substrate and bacteria. This biosynthesis method produces nanoparticles that form irregular flakes with sizes ranging from 20 to 100 nm.

The structural characterization of these bio-synthesized nanoparticles can be confirmed using Fourier transform infrared spectroscopy, X-ray diffraction techniques, and morphological observations via scanning electron microscopy and transmission electron microscopy.

Applications of Barium Phosphate

Electrochemical Applications

Barium phosphate plays a significant role in enhancing lithium-ion battery technology. It improves efficiency, performance, and safety by increasing cycle life and thermal stability. As an electrolyte additive, it boosts ionic conductivity and electrochemical stability, enabling faster-charging, higher-energy-density batteries.

Catalysis and Materials Science

In catalytic applications, barium phosphate acts as either a catalyst or a support in various chemical reactions. It speeds up processes and enhances selectivity, making it valuable in chemical synthesis, fuel processing, and environmental cleanup operations.

The compound's unique structure also aids in synthesizing advanced materials with tailored properties for specialized applications. This versatility has led to its increasing use in material science research and development.

Optical and Imaging Applications

Barium phosphate phosphors exhibit high emission intensity and heat stability while eliminating the need for rare earth elements in phosphor materials. This makes them particularly suitable for:

• Imaging plates for computed radiography

• Energy-efficient light sources

• Various luminescent devices

Biomedical Applications

In the biomedical field, barium phosphate serves as an effective contrast agent, providing excellent visualization of blood vessels and microvasculature in ex vivo micro-CT imaging. This property makes it valuable for:

• Biomedical imaging

• Preclinical studies

• Vascular research

Latest Technical Innovations

Synthesis Advancements

Recent innovations in barium phosphate synthesis include various approaches aimed at controlling particle size, morphology, and purity:

Research Area	Technical Focus	Potential Applications
Synthesis of Barium Phosphate Nanoparticles	Developing efficient and scalable methods for biosynthesis with controlled size, morphology, and crystallinity	Advanced materials, catalysis
Continuous Precipitation of Barium Phosphate Microcrystals	Optimizing continuous precipitation processes for precise control over size, shape, and size distribution	Controlled-release applications, phosphors
Catalytic Conversion of Barium Sulfate to Barium Phosphates	Exploring efficient catalytic routes for one-step conversion processes	Material synthesis, catalysis
Doping and Structural Modifications	Investigating effects of doping and compositional modifications on structural and dielectric properties	Electronic components, sensors

Structural and Compositional Modifications

Research has also focused on modifying the structure and composition of barium phosphate to enhance its properties:

• Doping with elements like cadmium creates barium phosphate crystals exhibiting diffuse phase transition and relaxor behavior, with tunable dielectric properties

• Composite formation involving barium phosphate-based chemically bonded phosphate ceramics improves radiation shielding capabilities

• Development of phosphate phosphors with controlled zirconium doping for tunable emission intensity and thermal stability without requiring rare earth elements

Comparison with Similar Compounds

Barium Phosphate vs. Calcium Phosphate

While both compounds share structural similarities as phosphate salts, they differ in several key aspects:

• Chemical Formula: Barium phosphate (Ba3(PO4)2) contains barium ions, while calcium phosphate (Ca3(PO4)2) contains calcium ions

• Molecular Weight: Barium phosphate has a significantly higher molecular weight (601.92 g/mol) compared to calcium phosphate (310.18 g/mol), due to the heavier barium atoms

• Density: Barium phosphate derivatives like BaHPO4 have a density of approximately 4.165 g/cm³, whereas calcium phosphate (β-tricalcium phosphate) has a lower density of approximately 3.14 g/cm³

• Solubility: Tribasic barium phosphate is water-insoluble, while dibasic forms show slight solubility. Calcium phosphate compounds generally exhibit different solubility profiles depending on pH and ionic environment

Barium Phosphate vs. Barium Sulfate

Although both compounds contain barium cations, they differ in anion composition and properties:

• Solubility: Barium sulfate (BaSO4) is highly insoluble in water (Ksp ~1×10−10), making it ideal for radiography and sulfate quantification. Barium phosphate shows variable solubility depending on its form, with tribasic forms being nearly insoluble and dibasic forms showing slight solubility

• Applications: Barium sulfate is primarily used in medical imaging and analytical chemistry, while barium phosphate finds applications in gamma-ray shielding, composite materials, and as catalysts

Biological Activity and Biocompatibility

Cell Interactions and Biocompatibility

Research has demonstrated that barium phosphate can enhance biocompatibility when used as a crosslinking agent in biomaterials. Studies of barium crosslinked alginate microcapsules have shown significant cell proliferation rates, as illustrated in the following table:

Study	Cell Type	Proliferation Fold Increase	Duration
Gröhn et al.	Human Chang liver (CCL-13)	Rapid growth to confluence	3 days
Barium-alginate microcapsules	Osteoblasts	13.5 ± 1.5	21 days
Barium-alginate microcapsules	U937 cells	6.6 ± 0.6	7 days

These findings suggest potential applications in tissue engineering and other biomedical fields where controlled cell growth is desirable.

Mechanisms of Biological Activity

The biological activity of barium phosphate appears to be related to several mechanisms:

• Apatite Formation: Barium ions promote the formation of hydroxy carbonate apatite when immersed in simulated body fluid, which is crucial for bone regeneration applications

• Cellular Interactions: Barium ions can influence cellular behavior by modifying the extracellular matrix and enhancing cell adhesion and proliferation

• Ion Exchange Properties: The larger ionic radius of barium compared to calcium allows for more effective crosslinking in alginate gels, facilitating better nutrient diffusion and cell growth

Laboratory Preparation

For research applications, precise preparation of barium phosphate solutions is essential. The following table provides guidance for preparing stock solutions of different concentrations:

Concentration	Amount of solvent needed for
	1 mg
1 mM	1.6614 mL
5 mM	0.3323 mL
10 mM	0.1661 mL

When preparing these solutions, it is important to select appropriate solvents based on the intended application and to store the solutions properly to maintain stability and prevent degradation.